1-(5-chloro-2-methoxyphenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]urea
• InChI: InChI=1S/C17H18ClFN4O4S/c1-22-14-5-4-12(19)10-15(14)23(28(22,25)26)8-7-20-17(24)21-13-9-11(18)3-6-16(13)27-2/h3-6,9-10H,7-8H2,1-2H3,(H2,20,21,24)
• InChI Key: XPQBABMGWFMUCD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CCNC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C17H18ClFN4O4S
• Molecular Weight: 428.9 g/mol

Description

1-(5-chloro-2-methoxyphenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C17H18ClFN4O4S and its molecular weight is 428.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The research interest in derivatives similar to 1-(5-chloro-2-methoxyphenyl)-3-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)urea stems from their broad spectrum of biological activities. For instance, Song Xin-jian et al. (2006) synthesized novel derivatives of N-{5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazol-2-yl}-N'-(substituted phenyl)ureas, demonstrating their potential as plant growth regulators. Their synthesis involved the reaction of acylazides with 2-amino-5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazole, indicating the chemical versatility and the potential agricultural applications of such compounds (Song Xin-jian, Gong Xian-sheng, & W. Sheng, 2006).

Antimicrobial and Antifungal Activities

Compounds structurally related to the queried chemical have shown promising antimicrobial and antifungal activities. For example, H. M. Vinusha et al. (2015) synthesized imino-4-methoxyphenol thiazole derived Schiff base ligands and evaluated their antibacterial and antifungal properties. These studies reveal that compounds with specific structural motifs can act against a range of bacterial and fungal species, suggesting the relevance of further exploring similar derivatives for antimicrobial applications (H. M. Vinusha, K. Shivaprasad, S. Chandan, & M. Begum, 2015).

Anticancer Activity

The modification of specific functional groups within the compound's structure has been linked to anticancer activities. Xiao-Xiao Xie et al. (2015) researched derivatives with similar structural frameworks, focusing on their potential as PI3K inhibitors and anticancer agents. This study emphasizes the importance of structural optimization in developing compounds with reduced toxicity and enhanced efficacy against cancer cell lines (Xiao-Xiao Xie, Huan-qiu Li, Juan Wang, Shuai Mao, Minhang Xin, She-min Lu, Q. Mei, & San-qi Zhang, 2015).